![molecular formula C12H22N2O B3850741 3-[(3-methylcyclopentyl)amino]-2-azepanone](/img/structure/B3850741.png)
3-[(3-methylcyclopentyl)amino]-2-azepanone
Overview
Description
3-[(3-methylcyclopentyl)amino]-2-azepanone, also known as Meclofenoxate, is a nootropic drug that has been used in scientific research for its potential cognitive-enhancing effects. Meclofenoxate is a derivative of dimethylaminoethanol (DMAE) and is also known as centrophenoxine. It was first synthesized in 1959 by D. Laborit and M. Alluaume and has since been studied for its potential to improve memory, learning, and overall brain function.
Mechanism of Action
3-[(3-methylcyclopentyl)amino]-2-azepanonee is believed to work by increasing acetylcholine levels in the brain. Acetylcholine is a neurotransmitter that is important for memory and learning. 3-[(3-methylcyclopentyl)amino]-2-azepanonee is also believed to increase glucose uptake in the brain, which can provide more energy for brain cells to function properly.
Biochemical and Physiological Effects
3-[(3-methylcyclopentyl)amino]-2-azepanonee has been found to increase acetylcholine levels in the brain, which can improve memory and learning. It has also been found to increase glucose uptake in the brain, which can provide more energy for brain cells to function properly. 3-[(3-methylcyclopentyl)amino]-2-azepanonee has been shown to have antioxidant properties, which can help protect brain cells from damage.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(3-methylcyclopentyl)amino]-2-azepanonee in lab experiments is that it has been well-studied and its effects on memory and learning are well-established. However, one limitation of using 3-[(3-methylcyclopentyl)amino]-2-azepanonee is that its effects may vary depending on the dosage and the individual. Additionally, more research is needed to fully understand the long-term effects of 3-[(3-methylcyclopentyl)amino]-2-azepanonee on brain function.
Future Directions
There are several future directions for research on 3-[(3-methylcyclopentyl)amino]-2-azepanonee. One area of research could be to investigate the potential of 3-[(3-methylcyclopentyl)amino]-2-azepanonee as a treatment for cognitive decline in aging populations. Another area of research could be to investigate the potential of 3-[(3-methylcyclopentyl)amino]-2-azepanonee as a treatment for cognitive impairments in individuals with neurological disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand the mechanism of action of 3-[(3-methylcyclopentyl)amino]-2-azepanonee and its effects on brain function.
Scientific Research Applications
3-[(3-methylcyclopentyl)amino]-2-azepanonee has been extensively studied for its potential cognitive-enhancing effects. It has been shown to improve memory and learning in animal studies and in some human studies. 3-[(3-methylcyclopentyl)amino]-2-azepanonee has been found to increase acetylcholine levels in the brain, which is a neurotransmitter that is important for memory and learning.
properties
IUPAC Name |
3-[(3-methylcyclopentyl)amino]azepan-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O/c1-9-5-6-10(8-9)14-11-4-2-3-7-13-12(11)15/h9-11,14H,2-8H2,1H3,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLFHTJXOVOJYET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C1)NC2CCCCNC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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